4-(Ethoxymethyl)-4-methylpiperidin-1-amine
Overview
Description
4-(Ethoxymethyl)-4-methylpiperidin-1-amine (EMMP) is an organic compound that is used in a variety of scientific research applications. It is a member of the piperidine family of compounds and is composed of an amine group and four carbon atoms. EMMP has a variety of uses in the lab, including synthesis, biochemical and physiological effects, and mechanisms of action.
Scientific Research Applications
Molecular Basis for Enhanced Reaction Rates
A study by Cammenberg et al. (2006) explored the molecular basis for the enhanced lipase-catalyzed N-acylation of 1-phenylethanamine with methoxyacetate. This research highlights the role of specific interactions between acylation reagents and amine nitrogen atoms in increasing reaction rates, a principle that could extend to reactions involving compounds like 4-(Ethoxymethyl)-4-methylpiperidin-1-amine (Cammenberg, Hult, & Park, 2006).
Reaction Mechanisms with Aminoxyls
Dinoi et al. (1998) investigated the reactions of aminoxyls with dioxiranes, revealing insights into radical decomposition mechanisms. Such studies provide a deeper understanding of how amines, including 4-(Ethoxymethyl)-4-methylpiperidin-1-amine, interact in various chemical contexts (Dinoi, Curci, Carloni, Damiani, Stipa, & Greci, 1998).
Hydroaminomethylation of Natural Alcohols
Research by Dias et al. (2022) on hydroaminomethylation (HAM) of natural allylic and homoallylic alcohols showcases a green chemistry approach to synthesizing structurally complex amines. The study exemplifies how 4-(Ethoxymethyl)-4-methylpiperidin-1-amine could be utilized in the creation of new, biorenewable amines (Dias, Santos, Delolo, Avendaño‐Villarreal, Santos, & Gusevskaya, 2022).
properties
IUPAC Name |
4-(ethoxymethyl)-4-methylpiperidin-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2O/c1-3-12-8-9(2)4-6-11(10)7-5-9/h3-8,10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGLUEVFZOJYOHH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1(CCN(CC1)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Ethoxymethyl)-4-methylpiperidin-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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